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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the binding affinity of the D-peptide

OPBP-1 to its target, Programmed Death-Ligand 1 (PD-L1). OPBP-1 is a novel peptide

inhibitor developed to disrupt the PD-1/PD-L1 immune checkpoint pathway, a critical

mechanism in cancer immune evasion. This document summarizes the quantitative binding

data, details the experimental methodologies used for its characterization, and visualizes the

relevant biological pathways and experimental workflows.

Quantitative Binding Affinity Data
The binding affinity of OPBP-1 to both human (hPD-L1) and murine (mPD-L1) has been

quantified using MicroScale Thermophoresis (MST). The equilibrium dissociation constants

(Kd) are presented in the table below. This data is crucial for understanding the potency of

OPBP-1 in disrupting the PD-1/PD-L1 interaction.

Ligand Analyte Method Kd (µM)

hPD-L1 OPBP-1 MST 0.43

mPD-L1 OPBP-1 MST 0.58

Data sourced from Li et al., 2021.
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Signaling Pathway and Mechanism of Action
The PD-1/PD-L1 signaling pathway is a key negative regulator of T-cell activation. The binding

of PD-L1, often overexpressed on tumor cells, to the PD-1 receptor on activated T-cells, leads

to the suppression of the anti-tumor immune response. OPBP-1 acts as a competitive inhibitor,

binding directly to PD-L1 and thereby preventing its interaction with PD-1. This blockade

restores T-cell function and enhances the body's ability to recognize and eliminate cancer cells.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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